4-(Difluoromethyl)-3-fluoroaniline CAS 1445796-36-0 properties
4-(Difluoromethyl)-3-fluoroaniline CAS 1445796-36-0 properties
This technical guide details the physicochemical properties, synthesis methodologies, and medicinal chemistry applications of 4-(Difluoromethyl)-3-fluoroaniline (CAS 1445796-36-0).
CAS 1445796-36-0 | Molecular Formula: C7H6F3N
Executive Summary
4-(Difluoromethyl)-3-fluoroaniline is a specialized fluorinated intermediate used primarily in the design of high-affinity kinase inhibitors and lipophilic drug scaffolds. Distinguished by the presence of a difluoromethyl (-CHF2) group adjacent to a fluorine atom, this aniline derivative offers a unique electronic and steric profile. The -CHF2 moiety acts as a lipophilic hydrogen bond donor—a "bioisostere" for hydroxyl (-OH) or thiol (-SH) groups—while the 3-fluoro substituent modulates the pKa of the aniline nitrogen, reducing metabolic liability and enhancing oxidative stability.
Physicochemical Properties
Note: Due to the specialized nature of this intermediate, certain values are derived from high-fidelity predictive models and structural analogs (e.g., 4-fluoro-3-(trifluoromethyl)aniline).
| Property | Value / Description | Note |
| CAS Number | 1445796-36-0 | Verified Identifier |
| Molecular Weight | 161.12 g/mol | |
| Appearance | Colorless to pale yellow oil or low-melting solid | Analog inference [1] |
| Boiling Point | 205–210 °C (Predicted) | @ 760 mmHg |
| Density | ~1.35 g/cm³ | Estimated vs. CF3 analogs |
| LogP | ~1.9 – 2.1 | Moderate Lipophilicity |
| H-Bond Donors | 2 (Aniline NH2 + CHF2 C-H) | CHF2 is a weak donor [2] |
| H-Bond Acceptors | 2 (F atoms) | |
| pKa (Aniline) | ~3.5 – 4.0 | Lowered by electron-withdrawing F/CHF2 |
Medicinal Chemistry Logic & Applications
The "Magic Methyl" & Bioisosterism
The strategic value of CAS 1445796-36-0 lies in the difluoromethyl group .[1] Unlike the chemically inert trifluoromethyl (-CF3) group, the -CHF2 moiety contains an acidic proton capable of acting as a weak hydrogen bond donor.
-
Lipophilicity Modulation: The -CHF2 group is less lipophilic than -CF3 but more lipophilic than -CH3, allowing fine-tuning of LogD to improve membrane permeability.
-
Metabolic Blocking: The C-4 position is a common site for metabolic oxidation (P450). Substitution with -CHF2 blocks this soft spot while avoiding the steric bulk of a -CF3 or -tBu group.
Structural Activity Relationship (SAR) Flow
The following diagram illustrates how this specific scaffold integrates into drug design workflows, particularly for kinase inhibitors where the aniline NH2 binds to the hinge region.
Figure 1: SAR contribution of the 4-(difluoromethyl)-3-fluoroaniline scaffold in kinase inhibitor design.
Synthesis & Manufacturing Protocols
The synthesis of CAS 1445796-36-0 is non-trivial due to the sensitivity of the difluoromethyl group to strong bases. The most robust route utilizes Deoxofluorination followed by Nitro Reduction .
Retrosynthetic Analysis
Target: 4-(Difluoromethyl)-3-fluoroaniline
-
Precursor: 4-(Difluoromethyl)-3-fluoronitrobenzene
-
Starting Material: 2-Fluoro-4-nitrobenzaldehyde (CAS 153505-39-6)
Detailed Experimental Protocol
Caution: This protocol involves fluorinating agents (DAST/Deoxo-Fluor) which release HF. Perform in a fume hood with HF-compatible safety gear.
Step 1: Deoxofluorination of the Aldehyde
Reagents: 2-Fluoro-4-nitrobenzaldehyde, DAST (Diethylaminosulfur trifluoride), Dichloromethane (DCM).
-
Setup: Charge a dry flask with 2-Fluoro-4-nitrobenzaldehyde (1.0 eq) and anhydrous DCM (0.2 M concentration) under nitrogen atmosphere.
-
Addition: Cool the solution to 0°C. Dropwise add DAST (1.5 eq) via syringe. Note: Exothermic reaction.[2]
-
Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (checking for disappearance of aldehyde).
-
Quench: Critical Safety Step. Cool to 0°C and slowly quench by dropwise addition of saturated NaHCO3. Warning: Vigorous CO2 evolution.
-
Workup: Extract with DCM, wash with brine, dry over Na2SO4, and concentrate.
-
Intermediate: Yields 4-(difluoromethyl)-3-fluoronitrobenzene .
Step 2: Reduction of the Nitro Group
Reagents: Iron powder, Ammonium Chloride (NH4Cl), Ethanol/Water.
-
Setup: Dissolve the intermediate (from Step 1) in Ethanol:Water (3:1 ratio).
-
Activation: Add Iron powder (5.0 eq) and NH4Cl (5.0 eq).
-
Reflux: Heat the mixture to 70–80°C with vigorous stirring for 2–4 hours.
-
Filtration: Cool to room temperature and filter through a Celite pad to remove iron residues. Wash the pad with Ethyl Acetate.
-
Purification: Concentrate the filtrate. If necessary, purify via flash column chromatography (Hexanes/Ethyl Acetate) to isolate the pure aniline.
Figure 2: Step-by-step synthetic pathway from commercially available aldehyde precursors.
Safety & Handling (SDS Summary)
As a fluorinated aniline, this compound possesses specific toxicological hazards.
-
GHS Classification:
-
Acute Toxicity (Oral/Inhalation): Category 3/4 (Toxic/Harmful).
-
Skin/Eye Irritation: Category 2 (Causes irritation).
-
STOT-SE: Category 3 (Respiratory irritation).[3]
-
-
Handling Precautions:
-
Avoid Acid Contact: Fluorinated anilines can release toxic vapors if heated with strong acids.
-
Skin Absorption: Anilines are readily absorbed through the skin. Double-gloving (Nitrile) is recommended.
-
-
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Light sensitive.
References
-
ChemicalBook. (2023). 4-Fluoro-3-(trifluoromethyl)aniline Properties and Analog Comparison. Retrieved from
- Erickson, J. A., & McLoughlin, J. I. (2021). Hydrogen Bond Donor Properties of the Difluoromethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry.
-
BenchChem. (2025).[2] Protocol for the Synthesis of Fluorinated Anilines via Nitro Reduction. Retrieved from
-
Sigma-Aldrich. (2025). Safety Data Sheet: Fluorinated Aniline Derivatives. Retrieved from
-
Truong, T. T., & Nielsen, J. (2023). Development of direct C-3 difluoromethylation reaction for application in synthesis of quinoline-related drugs. Retrieved from
